(1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid
(1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid
Brand Name:
Vulcanchem
CAS No.:
89238-74-4
VCID:
VC0033406
InChI:
InChI=1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)13-21(26)24(15,3)20(17)10-11-23(18,19)2/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16+,17+,18-,19+,20+,21-,23-,24+/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(C(CC(C4)O)O)C)C
Molecular Formula:
C24H40O4
Molecular Weight:
392.6 g/mol
(1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid
CAS No.: 89238-74-4
Reference Standards
VCID: VC0033406
Molecular Formula: C24H40O4
Molecular Weight: 392.6 g/mol
| CAS No. | 89238-74-4 |
|---|---|
| Product Name | (1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid |
| Molecular Formula | C24H40O4 |
| Molecular Weight | 392.6 g/mol |
| IUPAC Name | (4R)-4-[(1R,3S,5R,8S,9S,10S,13R,14S,17R)-1,3-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)13-21(26)24(15,3)20(17)10-11-23(18,19)2/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16+,17+,18-,19+,20+,21-,23-,24+/m1/s1 |
| Standard InChIKey | BASPEALOGWANGT-ZGCQFCDISA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3([C@@H](C[C@H](C4)O)O)C)C |
| SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(C(CC(C4)O)O)C)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(C(CC(C4)O)O)C)C |
| Synonyms | 1β,3α-Dihydroxy-5β-cholan-24-oic acid; 1β-Hydroxylithocholic Acid ; |
| PubChem Compound | 5283816 |
| Last Modified | Nov 11 2021 |
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